Cas no 31113-08-3 (4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester)
![4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/31113-08-3x500.png)
31113-08-3 structure
Product name:4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester
CAS No:31113-08-3
MF:C15H14ClNO2S
MW:307.795161724091
CID:1445737
4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester
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- Inchi: 1S/C15H14ClNO2S/c1-2-19-15(18)9-13-10-20-14(17-13)8-5-11-3-6-12(16)7-4-11/h3-8,10H,2,9H2,1H3
- InChI Key: QENLESJSJKGKMV-UHFFFAOYSA-N
- SMILES: S1C=C(CC(OCC)=O)N=C1C=CC1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 307.04352
Experimental Properties
- Density: 1.300±0.06 g/cm3(Predicted)
- Boiling Point: 458.8±47.0 °C(Predicted)
- PSA: 39.19
- pka: 1.41±0.10(Predicted)
4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester Related Literature
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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